Cas no 4403-61-6 (2-Methyl-2-butenenitrile)

• Product Name: 2-Methyl-2-butenenitrile
• CAS No: 4403-61-6
• MF: C₅H₇N
• MW: 81.1157810688019
• MDL: MFCD00037169
• CID: 329198
• PubChem ID: 5355732
• Update Time: 2025-09-28

2-Methyl-2-butenenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Butenenitrile,2-methyl-
• 2-Methyl-2-butenenitrile
• 1-Methyl-1-propenyl Cyanide
• 2-Cyano-2-butene
• EINECS 224-544-5
• Crotononitrile, 2-methyl-
• SY052092
• DTXSID0025577
• NSC 44233
• 2-methyl-2-butene-nitrile
• 2-Methylcrotononitrile
• NS00083190
• 4403-61-6
• 2-Butenenitrile, 2-methyl-
• FT-0612917
• 2-methylbutanennitrile
• CCRIS 6055
• methyl-2-butenenitrile
• IHXNSHZBFXGOJM-UHFFFAOYSA-N
• alpha-Methylcrotononitrile
• alpha,beta-Dimethylacrylonitrile
• MFCD00037169
• 59AA3QD9KX
• UNII-59AA3QD9KX

• MDL： MFCD00037169
• Inchi： 1S/C5H7N/c1-3-5(2)4-6/h3H,1-2H3
• InChI Key： IHXNSHZBFXGOJM-UHFFFAOYSA-N
• SMILES： N#CC(C)=CC

Computed Properties

• Exact Mass: 81.05780
• Monoisotopic Mass: 81.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Uncertain
• Density: 0.810 g/mL at 20 °C(lit.)
• Melting Point: The[The{"Boiling point": "50 ° c/7mmhg (lit.)"}The]The
• Boiling Point: 50°C/7mmHg(lit.)
• Flash Point: -17 °C
• Refractive Index: n20/D 1.417
• PSA: 23.79000
• LogP: 1.47618
• Solubility: Uncertain
• Merck: [ { "flash point(Degrees Celsius)": "-17°C(lit.)" } ]
• Sensitiveness: The[The{"Boiling point": "50 ° c/7mmhg (lit.)"}The]The

2-Methyl-2-butenenitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：[ { "flash point(Degrees Celsius)": "-17°C(lit.)" } ]
• Hazard Statement： H225-H301+H311+H331-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3273 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/22
• Safety Instruction： S16; S23; S36/37
• RTECS：EM8312500
• Hazardous Material Identification：
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II
• Safety Term：3.1
• Risk Phrases：R11; R20/22
• Storage Condition：The[The{"Boiling point": "50 ° c/7mmhg (lit.)"}The]The

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides